Cas no 1203409-22-6 (N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide)

• Product Name: N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• CAS No: 1203409-22-6
• MF: C₁₅H₁₄FN₅O₃
• MW: 331.301765918732
• CID: 6216367
• PubChem ID: 45503856
• Update Time: 2025-07-08

N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• 1203409-22-6
• AKOS024518185
• N-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• VU0520149-1
• N-[5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl]-3-methoxy-1-methylpyrazole-4-carboxamide
• N-(5-(4-fluorobenzyl)-1,3,4-oxadiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• CCG-310880
• F5773-3032

• Inchi： 1S/C15H14FN5O3/c1-21-8-11(14(20-21)23-2)13(22)17-15-19-18-12(24-15)7-9-3-5-10(16)6-4-9/h3-6,8H,7H2,1-2H3,(H,17,19,22)
• InChI Key： ZXSJLNAWMLKPLU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC1=NN=C(NC(C2C(=NN(C)C=2)OC)=O)O1

Computed Properties

• Exact Mass: 331.10806749g/mol
• Monoisotopic Mass: 331.10806749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 95.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

Research Brief on N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide (CAS: 1203409-22-6)

Recent studies on the compound N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide (CAS: 1203409-22-6) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique oxadiazole and pyrazole moieties, has been the subject of extensive research due to its potential pharmacological properties, including kinase inhibition and anti-inflammatory effects. The following brief synthesizes the latest findings and developments related to this compound.

The primary focus of recent research has been on elucidating the molecular mechanisms underlying the biological activity of 1203409-22-6. In vitro studies have demonstrated its efficacy as a selective inhibitor of specific kinase targets, which are implicated in various pathological conditions such as cancer and autoimmune diseases. The compound's ability to modulate these kinase pathways suggests its potential as a therapeutic agent, particularly in oncology and immunology.

Structural-activity relationship (SAR) studies have further refined the understanding of how modifications to the oxadiazole and pyrazole rings influence the compound's potency and selectivity. For instance, the introduction of the 4-fluorophenyl group has been shown to enhance binding affinity to target kinases while maintaining favorable pharmacokinetic properties. These insights are critical for the design of next-generation derivatives with improved efficacy and reduced off-target effects.

In addition to its kinase inhibitory properties, recent investigations have explored the anti-inflammatory potential of 1203409-22-6. Preclinical models have indicated that the compound can significantly reduce pro-inflammatory cytokine production, suggesting its applicability in treating inflammatory disorders. These findings are supported by mechanistic studies that highlight the compound's role in modulating NF-κB signaling pathways.

Despite these promising results, challenges remain in the development of 1203409-22-6 as a therapeutic agent. Current research is addressing issues related to bioavailability and metabolic stability, with efforts focused on optimizing the compound's physicochemical properties. Advanced formulation strategies, such as nanoparticle-based delivery systems, are being explored to enhance its therapeutic index.

In conclusion, N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide represents a compound of significant interest in chemical biology and drug discovery. Its dual functionality as a kinase inhibitor and anti-inflammatory agent positions it as a versatile candidate for further development. Ongoing research aims to translate these preclinical findings into clinical applications, paving the way for novel therapeutic interventions.